Cas no 43027-27-6 (s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)-)

• Product Name: s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)-
• CAS No: 43027-27-6
• MF: C₁₃H₁₆FN₅
• MW: 261.298045158386
• CID: 2668918
• PubChem ID: 206166
• Update Time: 2025-04-21

s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-2-N,2-N,4-N,4-N-tetramethyl-1,3,5-triazine-2,4-diamine
• 6-(4-Fluorophenyl)-N,N,N',N'-tetramethyl-1,3,5-triazine-2,4-diamine
• BRN 0804737
• DTXSID40195641
• DTXCID80118132
• s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)-
• 1,3,5-Triazine-2,4-diamine, 6-(4-fluorophenyl)-N,N,N',N'-tetramethyl-
• 2,4-Bis(dimethylamino)-6-(p-fluorophenyl)-s-triazine
• 43027-27-6
• 1,3,5-Triazine-2,4-diamine, 6-(4-fluorophenyl)-N,N,N',N'-tetramethyl-(9CI)

• Inchi： 1S/C13H16FN5/c1-18(2)12-15-11(16-13(17-12)19(3)4)9-5-7-10(14)8-6-9/h5-8H,1-4H3
• InChI Key： XAHDJBWAPOPLMS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC(=NC(=N1)N(C)C)N(C)C

Computed Properties

• Exact Mass: 261.13897369Da
• Monoisotopic Mass: 261.13897369Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.2Ų